Thermal Stability in PMMA Copolymers
In a direct head-to-head copolymerization study, poly(methyl methacrylate) (PMMA) was modified with either 1-adamantyl methacrylate (AdMA) or 1-acryloyloxy-3-hydroxyadamantane (HAdMA), a close mono-hydroxy analog of 3,5-dihydroxyadamantan-1-yl methacrylate. The introduction of 5 mol% HAdMA raised the initial decomposition temperature (Td) of PMMA from 160 °C to approximately 260 °C. In contrast, the non-hydroxylated AdMA copolymer exhibited a smaller improvement . This demonstrates that the hydroxyl group on the adamantane cage is critical for maximizing thermal stabilization.
| Evidence Dimension | Initial Decomposition Temperature (Td) in Copolymer |
|---|---|
| Target Compound Data | P(HAdMA-co-MMA) with 5% HAdMA: Td ≈ 260 °C |
| Comparator Or Baseline | Unmodified PMMA: Td = 160 °C; P(AdMA-co-MMA): intermediate improvement |
| Quantified Difference | 100 °C increase (62.5% improvement) vs. PMMA baseline |
| Conditions | Copolymerization of MMA with AdMA or HAdMA; Td measured by TGA under nitrogen |
Why This Matters
The presence of hydroxyl groups (one in HAdMA; two in 3,5-dihydroxyadamantan-1-yl methacrylate) substantially elevates thermal stability, making the dihydroxy derivative a superior candidate for high-temperature polymer applications where thermal degradation is a limiting factor.
